Cas no 1021258-88-7 (3,4,5-trimethoxy-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide)

• Product Name: 3,4,5-trimethoxy-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide
• CAS No: 1021258-88-7
• MF: C₂₂H₃₀N₄O₆S
• MW: 478.561804294586
• CID: 6546009
• Update Time: 2025-06-28

3,4,5-trimethoxy-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide
• 3,4,5-trimethoxy-N-[3-(4-pyridin-2-ylpiperazin-1-yl)sulfonylpropyl]benzamide

• Inchi： 1S/C22H30N4O6S/c1-30-18-15-17(16-19(31-2)21(18)32-3)22(27)24-9-6-14-33(28,29)26-12-10-25(11-13-26)20-7-4-5-8-23-20/h4-5,7-8,15-16H,6,9-14H2,1-3H3,(H,24,27)
• InChI Key： UANWMCKBPGWTIV-UHFFFAOYSA-N
• SMILES： C(NCCCS(N1CCN(C2=NC=CC=C2)CC1)(=O)=O)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Additional information on 3,4,5-trimethoxy-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide

3,4,5-trimethoxy-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide

The compound 3,4,5-trimethoxy-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide (CAS No. 1021258-88-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzamide core substituted with three methoxy groups at the 3, 4, and 5 positions. The molecule also features a sulfonyl group attached to a piperazine ring, which is further substituted with a pyridine moiety at the 2-position. This intricate architecture makes it a promising candidate for drug discovery and advanced material science.

Recent studies have highlighted the importance of benzamide derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of multiple methoxy groups in this compound suggests potential for enhanced solubility and bioavailability, which are critical factors in drug design. Additionally, the sulfonyl-piperazine linkage introduces rigidity into the molecule, potentially improving its binding affinity to target proteins.

The pyridine ring within the piperazine moiety adds electronic complexity to the molecule. Pyridine's inherent electron-withdrawing properties can influence the overall reactivity and selectivity of the compound. This feature has been leveraged in recent research to develop novel inhibitors for kinase enzymes, which are implicated in numerous diseases such as cancer and inflammatory disorders.

From a synthetic perspective, the construction of this compound involves multi-step reactions that highlight modern organic synthesis techniques. The formation of the benzamide core typically involves amide bond formation between a benzoyl chloride derivative and an amine precursor. The introduction of the sulfonyl group requires careful control over reaction conditions to ensure high yields and purity.

Recent advancements in asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound. Such enantiomers could be invaluable in studying stereochemical effects on biological activity. Furthermore, computational chemistry tools have been employed to model the interactions between this compound and its potential biological targets, providing insights into its mechanism of action.

In terms of applications, 3,4,5-trimethoxy-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide has shown promise as a lead compound in anti-cancer drug development. Its ability to inhibit key enzymes involved in cell proliferation has been validated in vitro and in preclinical models. Additionally, its structural versatility makes it a candidate for further modification to enhance potency and reduce off-target effects.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of this compound. Understanding its environmental impact is crucial for responsible chemical design and sustainable practices in pharmaceutical development.

In conclusion, 3,4,5-trimethoxy-N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)benzamide represents a cutting-edge example of modern organic chemistry's capabilities. Its complex structure and versatile functional groups position it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovation in medicinal chemistry.